4-(cyclopentyloxy)-2-hydroxyBenzaldehyde
Description
4-(Cyclopentyloxy)-2-hydroxybenzaldehyde is an aromatic aldehyde derivative characterized by a hydroxy group at the 2-position and a cyclopentyloxy substituent at the 4-position of the benzaldehyde core. Its molecular formula is C₁₂H₁₄O₃, with an average molecular mass of 206.24 g/mol. The cyclopentyloxy group introduces steric bulk and lipophilicity, distinguishing it from simpler derivatives like 4-hydroxybenzaldehyde.
Properties
Molecular Formula |
C12H14O3 |
|---|---|
Molecular Weight |
206.24 g/mol |
IUPAC Name |
4-cyclopentyloxy-2-hydroxybenzaldehyde |
InChI |
InChI=1S/C12H14O3/c13-8-9-5-6-11(7-12(9)14)15-10-3-1-2-4-10/h5-8,10,14H,1-4H2 |
InChI Key |
UNWQMRWENJNMFM-UHFFFAOYSA-N |
Canonical SMILES |
C1CCC(C1)OC2=CC(=C(C=C2)C=O)O |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 4-(cyclopentyloxy)-2-hydroxyBenzaldehyde typically involves the following steps:
Starting Material: The synthesis begins with a suitable benzaldehyde derivative.
Substitution Reaction: A cyclopentanol derivative is reacted with the benzaldehyde derivative under acidic or basic conditions to introduce the cyclopentyloxy group at the 4-position.
Industrial Production Methods
Industrial production of 4-(cyclopentyloxy)-2-hydroxyBenzaldehyde may involve optimized versions of the above synthetic routes, with a focus on scalability, cost-effectiveness, and environmental considerations. Techniques such as continuous flow chemistry and green chemistry principles may be employed to enhance efficiency and reduce waste.
Chemical Reactions Analysis
Types of Reactions
4-(cyclopentyloxy)-2-hydroxyBenzaldehyde can undergo various chemical reactions, including:
Oxidation: The aldehyde group can be oxidized to a carboxylic acid using oxidizing agents such as potassium permanganate or chromium trioxide.
Reduction: The aldehyde group can be reduced to a primary alcohol using reducing agents like sodium borohydride or lithium aluminum hydride.
Substitution: The hydroxyl group can participate in nucleophilic substitution reactions, forming ethers or esters.
Common Reagents and Conditions
Oxidation: Potassium permanganate in an acidic medium.
Reduction: Sodium borohydride in methanol or lithium aluminum hydride in ether.
Substitution: Alkyl halides or acyl chlorides in the presence of a base.
Major Products Formed
Oxidation: 4-(cyclopentyloxy)-2-hydroxybenzoic acid.
Reduction: 4-(cyclopentyloxy)-2-hydroxybenzyl alcohol.
Substitution: Various ethers or esters depending on the substituent introduced.
Scientific Research Applications
Pharmaceutical Development
4-(Cyclopentyloxy)-2-hydroxybenzaldehyde has been investigated for its potential as a phosphodiesterase (PDE) inhibitor, particularly targeting PDE4, which plays a significant role in inflammatory diseases such as asthma and chronic obstructive pulmonary disease (COPD). Compounds with similar structures have shown promise in reducing inflammation and improving respiratory function.
- Case Study : A study highlighted that derivatives of benzamide with cyclopentyloxy groups exhibited significant inhibitory activity against PDE4, suggesting that modifications to the alkoxy groups can enhance therapeutic efficacy .
Organic Synthesis
This compound serves as an intermediate in various organic synthesis processes. Its aldehyde functionality allows it to participate in condensation reactions, leading to the formation of more complex molecules.
- Table: Common Reactions Involving 4-(Cyclopentyloxy)-2-hydroxybenzaldehyde
| Reaction Type | Product Example | Conditions |
|---|---|---|
| Condensation with amines | Schiff bases | Acidic or basic conditions |
| Formation of semicarbazones | 4-(Cyclopentyloxy)-2-hydroxybenzaldehydesemicarbazone | Reaction with semicarbazide |
| Oligomerization | Oligo-4-(cyclopentyloxy)-2-hydroxybenzaldehyde | Oxidative conditions |
Material Science
Research has indicated that derivatives of 4-(cyclopentyloxy)-2-hydroxybenzaldehyde can be utilized in the development of new materials, such as polymers and coatings. The compound's hydroxyl group can participate in hydrogen bonding, enhancing material properties like adhesion and flexibility.
Mechanism of Action
The mechanism of action of 4-(cyclopentyloxy)-2-hydroxyBenzaldehyde depends on its specific application. In biological systems, it may interact with various molecular targets, such as enzymes or receptors, leading to modulation of biochemical pathways. For example, it could inhibit specific enzymes involved in inflammatory processes, thereby exerting anti-inflammatory effects.
Comparison with Similar Compounds
Comparison with Structurally Similar Compounds
Structural and Physicochemical Properties
The table below compares 4-(cyclopentyloxy)-2-hydroxybenzaldehyde with key analogs, highlighting molecular features and physical properties derived from experimental
Notes:
- Steric Effects : Cyclopentyloxy substituents introduce greater steric hindrance than linear alkoxy chains (e.g., hexyloxy or heptyloxy), which may influence reactivity in synthetic applications.
Biological Activity
4-(Cyclopentyloxy)-2-hydroxybenzaldehyde is an organic compound that has garnered attention for its potential biological activities. Understanding its pharmacological properties and mechanisms of action is crucial for evaluating its therapeutic applications. This article synthesizes available research findings, case studies, and relevant data to provide a comprehensive overview of the biological activity of this compound.
- Molecular Formula : C12H14O3
- Molecular Weight : 206.24 g/mol
- IUPAC Name : 4-(Cyclopentyloxy)-2-hydroxybenzaldehyde
Synthesis
The synthesis of 4-(cyclopentyloxy)-2-hydroxybenzaldehyde typically involves:
- Alkylation : Cyclopentanol reacts with a suitable benzaldehyde derivative under basic conditions.
- Hydroxylation : The introduction of a hydroxyl group can be achieved through various methods, including the use of oxidizing agents.
Antioxidant Activity
Research indicates that compounds with similar structures exhibit significant antioxidant properties. The presence of the hydroxyl group in 4-(cyclopentyloxy)-2-hydroxybenzaldehyde may enhance its ability to scavenge free radicals, thereby protecting cells from oxidative stress.
Neuroprotective Properties
Preliminary investigations suggest that related compounds may have neuroprotective effects, potentially beneficial in neurodegenerative diseases. For instance, compounds structurally similar to 4-(cyclopentyloxy)-2-hydroxybenzaldehyde have been shown to enhance cognitive function in animal models, indicating potential applications in treating conditions like Alzheimer's disease.
The biological activity of 4-(cyclopentyloxy)-2-hydroxybenzaldehyde is likely mediated through:
- Enzyme Inhibition : Similar compounds have been documented to inhibit phosphodiesterases (PDEs), which play a role in cellular signaling pathways.
- Receptor Modulation : The compound may interact with neurotransmitter receptors, influencing neuronal signaling and potentially enhancing memory and learning processes.
Study on Cognitive Enhancement
A study explored the effects of a related benzaldehyde derivative on cognitive function in transgenic mice models for Alzheimer's disease. The compound significantly improved memory performance and synaptic plasticity, suggesting that 4-(cyclopentyloxy)-2-hydroxybenzaldehyde may share similar properties due to structural similarities .
In Vitro Studies
In vitro analyses have demonstrated that compounds with the cyclopentyloxy group exhibit protective effects against oxidative stress in neuronal cells. These studies highlight the potential for developing neuroprotective agents from this class of compounds .
Data Table: Biological Activities Comparison
| Compound Name | Antioxidant Activity | Anti-inflammatory Activity | Neuroprotective Effects |
|---|---|---|---|
| 4-(Cyclopentyloxy)-2-hydroxyBenzaldehyde | Moderate | Potential | Promising |
| GEBR-32a (Similar Structure) | High | Significant | Established |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
